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Compound of Interest

Compound Name: Fmoc-Ala-OH-13C3

cat. No.: B12060547

An In-depth Technical Guide to Fmoc-Ala-OH-13C3

Introduction

N-(9-Fluorenylmethoxycarbonyl)-L-alanine-13C3 (Fmoc-Ala-OH-13C3) is a stable isotope-
labeled derivative of the amino acid alanine.[1] The incorporation of three carbon-13 isotopes
into the alanine backbone makes it a valuable tool in various research and development
applications, particularly in proteomics, metabolic flux analysis, and as a tracer in drug
development.[1][2] Its primary application is as a building block in solid-phase peptide
synthesis (SPPS), where the Fmoc protecting group allows for controlled, sequential addition of
amino acids to a growing peptide chain.[3][4] This guide provides a comprehensive overview of
the chemical properties, experimental protocols, and key applications of Fmoc-Ala-OH-13C3.

Chemical and Physical Properties

The key chemical and physical properties of Fmoc-Ala-OH-13C3 are summarized in the table
below. This data is essential for its proper handling, storage, and use in experimental settings.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12060547?utm_src=pdf-interest
https://www.benchchem.com/product/b12060547?utm_src=pdf-body
https://www.benchchem.com/product/b12060547?utm_src=pdf-body
https://www.medchemexpress.com/fmoc-ala-oh-13c3.html
https://www.medchemexpress.com/fmoc-ala-oh-13c3.html
https://advancedchemtech.com/product/fmoc-ala-oh%E2%88%99h2o/
https://www.sigmaaldrich.com/US/en/product/aldrich/605131
https://www.sigmaaldrich.com/JP/ja/product/aldrich/531480
https://www.benchchem.com/product/b12060547?utm_src=pdf-body
https://www.benchchem.com/product/b12060547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Molecular Formula

C1513C3H17NO4[1]

Molecular Weight 314.31 g/mol [1][3][5]

CAS Number 765259-05-0[1]

Appearance White to off-white solid powder[1]
Purity Assay: 298.5% to 99% (CP)[1][3][5]

Isotopic Purity

99 atom % 13CJ[3][5]

Melting Point

147-153 °C[3][5]

Optical Activity

[0]20/D -18°, ¢ = 1 in DMF[3][5]

Solubility

Soluble in DMSO and DMF.[6][7]

Storage Conditions

Powder: -20°C for 3 years; 4°C for 2 years. In
solvent: -80°C for 6 months; -20°C for 1 month.

[1]

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS)

Fmoc-Ala-OH-13C3 is extensively used in Fmoc-based solid-phase peptide synthesis. The

following is a generalized protocol for the incorporation of Fmoc-Ala-OH-13C3 into a peptide

sequence on a solid support resin (e.g., 2-chlorotrityl chloride resin).[8]

Materials:

Fmoc-Ala-OH-13C3

2-chlorotrityl chloride (2-CTC) resin[8]

N,N'-Diisopropylcarbodiimide (DIC)

Ethyl cyanohydroxyiminoacetate (Oxyma Pure)
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N,N-Dimethylformamide (DMF)

Piperidine solution (20% in DMF)

Dichloromethane (DCM)|[8]

N,N-Diisopropylethylamine (DIEA)[8]

Procedure:

o Resin Swelling: Swell the 2-CTC resin in DMF for 30 minutes.

e Fmoc-Ala-OH-13C3 Loading:
o Dissolve Fmoc-Ala-OH-13C3 (2 eq) and DIEA (4 eq) in DCM.
o Add the solution to the swollen resin and agitate for 2 hours.
o Wash the resin with DMF and DCM and dry under vacuum.

e Fmoc Deprotection:
o Treat the resin with 20% piperidine in DMF for 5-10 minutes to remove the Fmoc group.
o Wash the resin thoroughly with DMF.

o Coupling of the Next Amino Acid:

o In a separate vessel, pre-activate the next Fmoc-protected amino acid (3 eq) with DIC (3
eq) and Oxyma Pure (3 eq) in DMF for 15 minutes.

o Add the activated amino acid solution to the resin and agitate for 1-2 hours.
o Wash the resin with DMF.

o Cycle Repetition: Repeat the deprotection and coupling steps for each subsequent amino
acid in the desired peptide sequence.
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o Cleavage and Deprotection: Once the synthesis is complete, cleave the peptide from the
resin and remove side-chain protecting groups using a cleavage cocktail (e.qg., trifluoroacetic
acid-based).

NMR Spectroscopy

The 13C labeling of Fmoc-Ala-OH-13C3 makes it suitable for bio-NMR studies.[3][5] NMR can
be used to confirm the incorporation and study the structure and dynamics of the resulting
peptide.

Sample Preparation:

o Synthesize the peptide containing the 13Cs-Alanine residue using the SPPS protocol.

» Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).
o Lyophilize the purified peptide to a powder.

o Dissolve the peptide in a suitable NMR buffer (e.g., phosphate buffer in H20/D20).

Data Acquisition:

e Acquire one-dimensional 3C and two-dimensional heteronuclear correlation spectra (e.g.,
1H-13C HSQC) on a high-field NMR spectrometer. The 13C signals from the labeled alanine
will be significantly enhanced, aiding in resonance assignment and structural analysis.

Applications and Workflows

The unique properties of Fmoc-Ala-OH-13C3 lend it to several advanced applications in
scientific research.

Peptide Synthesis and Structural Biology

The primary application of Fmoc-Ala-OH-13C3 is in the synthesis of isotopically labeled
peptides.[3] These peptides are invaluable for NMR-based structural studies, allowing for the
unambiguous assignment of signals corresponding to the labeled alanine residue.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b12060547?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/605131
https://www.sigmaaldrich.com/US/en/product/aldrich/605131
https://www.benchchem.com/product/b12060547?utm_src=pdf-body
https://www.benchchem.com/product/b12060547?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/605131
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Couple Next
W@ Fmoc-AA-OH-C3
. N Fmoc Deprotection Final Cycle Repeat Cycle or
SN REST (20% Piperidine/DMF) B S~ i s @) Cleave Peptide

Introduce 13Cs-Alanine

(Tracer) to System

Cell Culture Incubation

Metabolic Quenching

Metabolite Extraction

LC-MS/MS or GC-MS Analysis

Data Analysis &
Flux Calculation

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fmoc-Ala-OH-13C3

Fmoc Protecting Group Defined Mass Shift (M+3) 13C |Isotopic Label

Peptide Synthesis Quantitative Mass Spectrometry NMR Structural Studies Metabolic Tracing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fmoc-Ala-OH-13C3 chemical properties]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12060547#fmoc-
ala-oh-13c3-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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